7-(2-Methylpropyl)-1,2,3,4-tetrahydronaphthalen-1-one

• IUPAC Name: 7-(2-methylpropyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C14H18O/c1-10(2)8-11-6-7-12-4-3-5-14(15)13(12)9-11/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key: CJYLHQBUCIJIKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC2=C(CCCC2=O)C=C1
• Molecular Formula: C14H18O
• Molecular Weight: 202.29 g/mol

Description

7-(2-Methylpropyl)-1,2,3,4-tetrahydronaphthalen-1-one is a chemical compound commonly known as musk ketone. It is an important fragrance ingredient used in various perfumes, cosmetics, and personal care products. In addition to its use in the fragrance industry, musk ketone has also been studied for its potential therapeutic benefits.

Scientific Research Applications

Toxicology and Environmental Health

Research on polychlorinated naphthalenes (PCNs) and their presence in environmental and biological samples highlights the ongoing concern regarding persistent pollutants. A study analyzing the occurrence of dechloranes, PCNs, and siloxanes in German adults' blood underscores the relevance of monitoring these compounds due to their persistence and potential health impacts. The median levels of ∑-PCNs indicated dietary sources as significant contributors to human exposure, emphasizing the importance of understanding the toxicokinetics of such compounds for public health assessments (Fromme et al., 2015).

Pharmacokinetics and Human Exposure

The study on the toxicokinetics of trichloroethylene (TRI) and tetrachloroethylene (TETRA) at low exposure levels in humans provides insight into the metabolic and excretion pathways of volatile organic compounds (VOCs). Understanding the behavior of such compounds at environmental exposure levels is crucial for assessing potential health risks. The findings suggest that even low-level exposures can lead to detectable metabolites in biological samples, pointing to the necessity of detailed pharmacokinetic studies to inform risk assessments (Chiu et al., 2007).

Exposure Assessments

Characterizing workplace exposures, particularly in occupational settings like nail salons, has been a focal point of research aiming to understand the health implications of exposure to VOCs and other chemicals. A study involving Vietnamese women working in California nail salons measured personal and area concentrations of solvents, highlighting the importance of evaluating both individual and environmental exposures to assess health risks accurately. The study's findings contribute to the broader field of occupational health, emphasizing the need for proper ventilation and exposure mitigation strategies in workplaces handling chemical products (Quach et al., 2011).